N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-[(4-methyl-3-nitrophenyl)sulfonyl]acetamide

• IUPAC Name: N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(4-methyl-3-nitrophenyl)sulfonylacetamide
• InChI: InChI=1S/C20H18N2O7S/c1-11-5-7-16(10-18(11)22(25)26)30(27,28)21(14(4)24)15-6-8-19-17(9-15)20(12(2)23)13(3)29-19/h5-10H,1-4H3
• InChI Key: VMQGRQYKLYJMHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N(C2=CC3=C(C=C2)OC(=C3C(=O)C)C)C(=O)C)[N+](=O)[O-]
• Molecular Formula: C20H18N2O7S
• Molecular Weight: 430.4 g/mol

Description

N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-[(4-methyl-3-nitrophenyl)sulfonyl]acetamide is a useful research compound. Its molecular formula is C20H18N2O7S and its molecular weight is 430.4 g/mol. The purity is usually 95%.
The exact mass of the compound N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-[(4-methyl-3-nitrophenyl)sulfonyl]acetamide is 430.08347209 g/mol and the complexity rating of the compound is 803. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antimicrobial and Antifungal Applications

• Antibacterial Activity : N-substituted benzimidazole derivatives have shown promising activity against Methicillin-resistant Staphylococcus aureus (MRSA), indicating the potential of similar compounds in combating bacterial infections (Chaudhari et al., 2020).
• Endodontic Antifungal Agent : Research on various sulfonamide and acetamide derivatives has explored their efficacy as endodontic antifungal agents, suggesting potential dental applications (Gurney et al., 1965).

Optical and Non-linear Optical Properties

• The structural and optical properties of N-(3-nitrophenyl)acetamide and related compounds have been studied for their potential in non-linear optical materials applications, which could be relevant for optical switching and computing (Mahalakshmi et al., 2002).

Anticancer Activity

• Novel sulfonamide derivatives, including those with acetamide groups, have been synthesized and tested for their cytotoxic activity against cancer cell lines, revealing potential therapeutic applications (Ghorab et al., 2015).

Analgesic and Anti-inflammatory Drug Analysis

• Studies have also focused on the simultaneous determination of drugs like paracetamol and nimesulide, which contain acetamide moieties, highlighting the role of acetamide derivatives in pharmaceutical analysis and drug formulation (Sane et al., 2002).

Enzyme Inhibitory Properties

• Some benzimidazole derivatives, including those with acetamide groups, have been investigated for their antimicrobial and genotoxic activities, and their enzyme inhibitory properties have been studied, which could have implications for the development of new pharmaceuticals (Benvenuti et al., 1997).